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Compound of Interest

Compound Name: 2-Anthraquinonecarboxylic acid

Cat. No.: B089820 Get Quote

Introduction

2-Anthraquinonecarboxylic acid (2-AQC) is a versatile organic compound that serves as a

valuable acid-base indicator for titrations in various research, drug development, and chemical

analysis applications. Its distinct color change corresponding to pH variations allows for the

accurate determination of the equivalence point in acid-base reactions. This document provides

comprehensive application notes and detailed protocols for the effective use of 2-AQC as a

titration indicator.

Physicochemical Properties and Indicator
Characteristics
2-Anthraquinonecarboxylic acid is a weak acid with properties that make it suitable as a

visual indicator. The key characteristics are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₅H₈O₄ N/A

Molecular Weight 252.22 g/mol N/A

pKa 3.42 [1]

pH Range of Color Change
Approximately 2.4 - 4.4

(estimated)
[2]

Color in Acidic Medium Colorless (predicted) N/A

Color in Basic Medium Yellow/Colored (predicted) N/A

Note: The exact visual color change and pH range for 2-Anthraquinonecarboxylic acid are

not extensively documented in readily available literature. The predicted colors are based on

the behavior of other anthraquinone derivatives and general principles of acid-base indicators.

Experimental verification is recommended.

Principle of Operation
The function of 2-Anthraquinonecarboxylic acid as a pH indicator is based on the reversible

structural changes it undergoes in response to varying hydrogen ion concentrations. This

change in molecular structure alters the molecule's ability to absorb and reflect light, resulting

in a visible color change.

The equilibrium between the protonated (acidic) and deprotonated (basic) forms of the indicator

determines the color of the solution. In an acidic solution, the equilibrium shifts towards the

undissociated form, while in a basic solution, it shifts towards the dissociated form. The color

change is most pronounced around the pKa value of the indicator.

Figure 1: Acid-base equilibrium of 2-Anthraquinonecarboxylic acid indicator.

Experimental Protocols
Preparation of 2-Anthraquinonecarboxylic Acid Indicator
Solution
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Materials:

2-Anthraquinonecarboxylic acid powder

Ethanol (95% or absolute)

Distilled or deionized water

Volumetric flask (100 mL)

Analytical balance

Stirring rod

Beaker

Procedure:

Weigh out approximately 0.1 g of 2-Anthraquinonecarboxylic acid powder using an

analytical balance.

Transfer the powder to a 100 mL beaker.

Add 50 mL of ethanol to the beaker and stir with a glass rod until the powder is completely

dissolved. Gentle warming may be applied if necessary to aid dissolution.

Quantitatively transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric

flask.

Add distilled water to the volumetric flask to bring the final volume to the 100 mL mark.

Stopper the flask and invert it several times to ensure a homogeneous solution.

Store the indicator solution in a labeled, tightly sealed bottle, protected from light.
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Figure 2: Workflow for preparing the 2-AQC indicator solution.

Acid-Base Titration Using 2-Anthraquinonecarboxylic
Acid Indicator
This protocol describes a general procedure for the titration of a strong acid with a strong base.

Adjustments may be necessary for different types of titrations (e.g., weak acid-strong base).

Materials:

Analyte (e.g., 0.1 M HCl)

Titrant (e.g., 0.1 M NaOH), standardized

2-Anthraquinonecarboxylic acid indicator solution (prepared as above)

Burette (50 mL)

Pipette (25 mL) and pipette bulb

Erlenmeyer flask (250 mL)

White tile or white paper

Distilled or deionized water

Procedure:
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Rinse the burette with a small amount of the standardized titrant (NaOH solution) and then

fill it, ensuring no air bubbles are present in the tip. Record the initial burette reading.

Pipette 25.0 mL of the analyte (HCl solution) into a clean 250 mL Erlenmeyer flask.

Add 2-3 drops of the 2-Anthraquinonecarboxylic acid indicator solution to the Erlenmeyer

flask. The solution should remain colorless.

Place the Erlenmeyer flask on a white tile or white paper under the burette to easily observe

the color change.

Slowly add the titrant from the burette to the analyte in the flask while constantly swirling the

flask to ensure thorough mixing.

Continue adding the titrant dropwise as the endpoint is approached. The endpoint is reached

when the first persistent pale yellow (or other distinct color) appears and remains for at least

30 seconds.

Record the final burette reading.

Repeat the titration at least two more times to ensure concordant results (titers within 0.1 mL

of each other).

Calculate the concentration of the analyte using the average titer volume.
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Figure 3: General workflow for an acid-base titration using 2-AQC.
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Applications
Due to its acidic pKa, 2-Anthraquinonecarboxylic acid is theoretically most suitable for

titrations involving a strong acid and a weak base, where the equivalence point lies in the acidic

pH range. However, its utility can be extended to other types of titrations, provided the color

change is sharp and coincides with the steepest portion of the titration curve.

Strong Acid vs. Strong Base: While indicators with a pKa closer to 7 are often preferred, 2-

AQC can be used if the titration curve has a very steep inflection point, making the small

difference in pH at the endpoint negligible.

Strong Acid vs. Weak Base: This is the ideal application for 2-AQC, as the equivalence point

will be below pH 7, falling within the potential transition range of the indicator.

Pharmaceutical Analysis: Determination of the purity and concentration of acidic or basic

active pharmaceutical ingredients (APIs).

Environmental Monitoring: Assessing the acidity or alkalinity of water samples.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

when handling 2-Anthraquinonecarboxylic acid and its solutions.

Work in a well-ventilated area.

Avoid inhalation of dust and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: The information provided in these application notes is for guidance purposes only. It

is essential to validate all methods and protocols in your laboratory setting to ensure accuracy

and reliability for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://groups.chem.ubc.ca/courseware/pH/section15/index.html
https://www.sciencecompany.com/ph_indicator_ranges.aspx
https://www.benchchem.com/product/b089820#2-anthraquinonecarboxylic-acid-as-an-indicator-in-acid-base-titrations
https://www.benchchem.com/product/b089820#2-anthraquinonecarboxylic-acid-as-an-indicator-in-acid-base-titrations
https://www.benchchem.com/product/b089820#2-anthraquinonecarboxylic-acid-as-an-indicator-in-acid-base-titrations
https://www.benchchem.com/product/b089820#2-anthraquinonecarboxylic-acid-as-an-indicator-in-acid-base-titrations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

